Cas no 1976038-44-4 (tert-Butyl 4-bromo-6-chloro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate)

• Product Name: tert-Butyl 4-bromo-6-chloro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• CAS No: 1976038-44-4
• MF: C₁₂H₁₂BrClN₂O₂
• MW: 331.592881202698
• CID: 6936479
• PubChem ID: 170994784
• Update Time: 2025-05-08

tert-Butyl 4-bromo-6-chloro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1976038-44-4
• tert-butyl 4-bromo-6-chloro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• DB-433516
• tert-Butyl 4-bromo-6-chloro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate

• Inchi： 1S/C12H12BrClN2O2/c1-12(2,3)18-11(17)16-5-4-7-8(13)6-9(14)15-10(7)16/h4-6H,1-3H3
• InChI Key： KXJHFCLAUZXBTC-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C2C=1C=CN2C(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 329.97707Da
• Monoisotopic Mass: 329.97707Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 44.1Ų